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Physical and Chemical Properties of Sulfalene-13C6

The following table summarizes the key identifiers and physical properties of Sulfalene-13C6 and its

unlabeled counterpart for reference.

Property Sulfalene-13C6 (Labeled) Sulfalene (Unlabeled)
Synonyms Sulfametopyrazine-13C6 [1] Sulfametopyrazine; AS-18908 [2]
CAS No. Information Missing 152-47-6 [2] [3]

Molecular Formula C513C6H12N403S [1] C11H12N403S [2] [3]
Molecular Weight 286.26 g/mol [1] [4] 280.30 g/mol [2] [3]

Purity > 99.0% [1] > 99.73% [2]

Appearance Off-white to light yellow solid [1] White to off-white solid [2]

Solubility Data and Stock Solution Preparation
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The most detailed solubility information available pertains to Dimethyl Sulfoxide (DMSO). While data for
aqueous solutions is not explicitly provided in the search results, a standard preparation protocol can be

inferred and is detailed below.

Quantitative Solubility Summary

Solubility (from Solution .
Solvent . Storage Conditions
powder) Concentration
DMSO 100 mg/mL (349.33 10 mM to 100 mM -80°C (6 months); -20°C (1
mM) [1] (reconstituted) [1] month); sealed, away from
moisture [1]
Acetonitrile Information Missing 100 pg/mL (approx. 4°C [4]

(Supplied as solution) 0.349 mM) [4]

Experimental Protocols

Protocol 1: Preparing a Concentrated Stock Solution in DMSO

This method is suitable for creating a high-concentration master stock for further dilution in assays.

e Calculation: Weigh the required amount of Sulfalene-13C6 powder. To prepare 1 mL of a 100
mg/mL solution, use 100 mg of the compound [1].

¢ Reconstitution: Transfer the powder into a suitable vial. Add the calculated volume of freshly
opened, anhydrous DMSO to achieve the final concentration. Note: Hygroscopic DMSO can absorb
water and affect solubility; using a newly opened bottle is recommended [1].

¢ Dissolution: Sonicate the mixture and apply gentle warming if necessary to facilitate complete
dissolution [1].

¢ Aliquoting and Storage: Once fully dissolved, aliquot the solution into smaller, single-use vials to
minimize freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months or -20°C for up to 1
month in a sealed container to protect from moisture [1].

Protocol 2: Working with a Pre-Made Acetonitrile Solution
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Sulfalene-13C6 is also available as a ready-made solution in acetonitrile (100 pg/mL), which is convenient

for use as an analytical standard [4].

e Storage: Upon receipt, store the solution at 4°C [4].
e Use: Allow the solution to reach room temperature and vortex gently before use. This solution is
typically used directly for analytical purposes like LC-MS or GC-MS calibration without further dilution.

Protocol 3: Preparing Aqueous Working Solutions

For cell-based or biochemical assays, working solutions in aqueous buffers are often needed. Since

Sulfalene-13C6 has low solubility in water, it must be prepared via serial dilution from the DMSO stock.

¢ Intermediate Dilution: First, prepare a 10 mM intermediate solution by diluting 28.6 uL of the 100
mg/mL DMSO stock into 971.4 pL of a compatible buffer (e.g., PBS). Vortex thoroughly. Note: This
may cause the compound to precipitate, as the aqueous solubility is expected to be low.

¢ Final Dilution: Further dilute the intermediate solution into the final assay medium. The final
concentration of DMSO in the assay should typically be kept below 0.1% (v/v) to avoid cytotoxicity.

¢ Visual Inspection: After dilution, inspect the solution for any signs of precipitation. If precipitation
occurs, consider using a lower stock concentration or adding solubility enhancers.

The workflow for these preparation methods is summarized below.
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Protocol 2: Pre-made Solution

Commercial Solution
(100 pg/mL in Acetonitrile)

(Sulfalene-lBCG Powder)

Protocol 1: DMSO Stock Solution

Weigh powder Store at 4°C

(100 mg/mL, 349.33 mM) (e.g., LC-MS/GC-MS)

Sonicate & warm
if needed

(Aliquot & store at -80°C/-20°C)

Add anhydrous DMSO (Use directly for analysis)

Protocol 3: Agqpieous Work Solution

Use DMSO Stock

Dilute in aqueous buffer
(e.g., to 10 mM)

Potential precipitation
(Observe carefully)

'

Further dilute in assay medium
Keep final DMSO < 0.1%
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Safety and Handling Information

When handling Sulfalene-13C6, adhere to the following safety precautions based on the Safety Data Sheet

(SDS) for the unlabeled compound, which is representative:

¢ Personal Protective Equipment (PPE): Wear suitable protective gloves, safety glasses, and a lab
coat [3].

e Hazards: The compound may cause skin irritation (H315), serious eye irritation (H319), and may
provoke an allergic skin reaction (H317) [3].

¢ Handling: Avoid breathing dust and avoid contact with skin and eyes. Use only in a well-ventilated
area [3].

Research Applications and Usage Notes

¢ Primary Use: Sulfalene-13C6 is intended for use as a stable isotope-labeled internal standard in
guantitative analysis techniques such as LC-MS, GC-MS, and NMR to ensure accurate
measurement of the unlabeled Sulfalene in biological samples [1].

¢ Critical Note on Solubility: The provided solubility data is specific to the pure compound in a specific
solvent. The actual solubility in complex biological matrices or assay buffers may differ significantly
and requires empirical verification.

e Stability: For the solid powder, store in a cool, dry, and well-ventilated place. Keep the container
tightly closed to prevent degradation by moisture [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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